Cas no 1379440-25-1 ((S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid)

(S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid structure
1379440-25-1 structure
Product Name:(S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid
CAS No:1379440-25-1
MF:C8H6F2O3
MW:188.128249645233
CID:4697899
PubChem ID:6951372
Update Time:2024-03-01

(S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid
    • Inchi: 1S/C8H6F2O3/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7,11H,(H,12,13)/t7-/m0/s1
    • InChI Key: BMZWDQNFSCPFCG-ZETCQYMHSA-N
    • SMILES: FC1C=CC=C(C=1[C@@H](C(=O)O)O)F

Computed Properties

  • Exact Mass: 188.02850037 g/mol
  • Monoisotopic Mass: 188.02850037 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.5
  • Molecular Weight: 188.13
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